Cas no 88134-07-0 (Benzonitrile, 4-(6-butyl-5,6-dihydro-2-naphthalenyl)-)

• Product name: Benzonitrile, 4-(6-butyl-5,6-dihydro-2-naphthalenyl)-
• CAS No: 88134-07-0
• MF: C₂₁H₂₁N
• MW: 287.398145437241
• CID: 643874
• PubChem ID: 71410607

Benzonitrile, 4-(6-butyl-5,6-dihydro-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(6-butyl-5,6-dihydro-2-naphthalenyl)-
• 4-(6-butyl-5,6-dihydronaphthalen-2-yl)benzonitrile
• 88134-07-0
• DTXSID90830272

• Inchi： InChI=1S/C21H21N/c1-2-3-4-16-5-10-21-14-20(12-11-19(21)13-16)18-8-6-17(15-22)7-9-18/h5-12,14,16H,2-4,13H2,1H3
• InChI Key： WVDYGMUNFSSJHK-UHFFFAOYSA-N
• SMILES： CCCCC1CC2=C(C=C1)C=C(C=C2)C3=CC=C(C=C3)C#N

Computed Properties

• Exact Mass: 287.167399674g/mol
• Monoisotopic Mass: 287.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 23.8Ų